2-(3-Acetylaminophenyl)benzoic acid

• IUPAC Name: 2-(3-acetamidophenyl)benzoic acid
• InChI: InChI=1S/C15H13NO3/c1-10(17)16-12-6-4-5-11(9-12)13-7-2-3-8-14(13)15(18)19/h2-9H,1H3,(H,16,17)(H,18,19)
• InChI Key: FZIFEMULSVRRRB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC(=C1)C2=CC=CC=C2C(=O)O
• Molecular Formula: C15H13NO3
• DSSTOX Substance ID: DTXSID00683312
• Molecular Weight: 255.27 g/mol
• CAS No.: 108621-62-1

Description

2-(3-Acetylaminophenyl)benzoic acid is a benzoic acid derivative featuring an acetylated amino group (-NHCOCH₃) at the 3-position of the phenyl ring attached to the benzoic acid core. This structure combines aromaticity with polar functional groups, influencing its solubility, reactivity, and biological interactions. For instance, compounds like 2-(3-acetylphenyl)benzoic acid (CAS 408367-33-9) share a similar backbone but differ in substituent groups, highlighting the critical role of functional group variations in dictating properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-Acetylaminophenyl)benzoic acid typically involves the acetylation of 3-aminobenzoic acid. One common method includes the following steps:

Starting Material: 3-Aminobenzoic acid.

Acetylation: The 3-aminobenzoic acid is reacted with acetic anhydride in the presence of a catalyst such as pyridine. The reaction is typically carried out under reflux conditions.

Purification: The resulting product is purified through recrystallization from an appropriate solvent, such as ethanol or water.

Industrial Production Methods

Industrial production of 2-(3-Acetylaminophenyl)benzoic acid may involve similar synthetic routes but on a larger scale. The process may be optimized for higher yields and purity, often involving continuous flow reactors and automated purification systems.

Chemical Reactions Analysis

Types of Reactions

2-(3-Acetylaminophenyl)benzoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones.

Reduction: Reduction reactions can convert the acetylamino group to an amino group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like halogens (e.g., bromine, chlorine) and nitrating agents (e.g., nitric acid) can be used under controlled conditions.

Major Products Formed

Oxidation: Quinones and other oxidized derivatives.

Reduction: Amino derivatives.

Substitution: Halogenated or nitrated derivatives, depending on the reagents used.

Scientific Research Applications

2-(3-Acetylaminophenyl)benzoic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential use in drug development, particularly as a precursor for pharmaceuticals.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-(3-Acetylaminophenyl)benzoic acid depends on its specific application. In biological systems, it may interact with various molecular targets, such as enzymes or receptors, to exert its effects. The acetylamino group can participate in hydrogen bonding and other interactions, influencing the compound’s activity and specificity.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Key Substituents	Unique Features/Applications	Reference ID
2-(3-Acetylaminophenyl)benzoic acid	C₁₅H₁₃NO₃	3-Acetylamino group on phenyl ring	Enhanced hydrogen bonding potential; potential pharmacological applications (inferred)	—
2-(3-Acetylphenyl)benzoic acid	C₁₅H₁₂O₃	3-Acetyl group on phenyl ring	Intermediate in organic synthesis; used in specialty chemicals
2-[3-(2-Aminoethyl)phenyl]benzoic acid	C₁₅H₁₅NO₂	2-Aminoethyl group on phenyl ring	Bioactive properties; versatile building block in drug synthesis
3-[2-(3-Aminophenyl)ethynyl]benzoic acid	C₁₅H₁₁NO₂	Ethynyl linker with aminophenyl group	Enzyme interaction studies; material science applications
2-[[2-(4-Methoxyphenoxy)acetyl]amino]benzoic acid	C₁₆H₁₅NO₅	Methoxyphenoxy-acetylamino group	Anti-inflammatory potential; synthetic intermediate
4-({[2-(3,4-Dimethoxyphenyl)ethyl]amino}methyl)benzoic acid	C₁₈H₂₁NO₄	Dimethoxyphenethyl-aminomethyl group	Medicinal chemistry applications; receptor-targeting

Substituent Effects on Physicochemical Properties

• Acetyl vs. Acetylamino Groups: The acetyl group in 2-(3-acetylphenyl)benzoic acid reduces polarity compared to the acetylamino group in the target compound. Example: 2-[[2-(4-Methoxyphenoxy)acetyl]amino]benzoic acid demonstrates increased bioavailability due to its polar substituents, suggesting similar advantages for the acetylamino variant .
• Positional Isomerism: Substitution patterns (e.g., meta vs. para) significantly alter properties. For instance, 2-(3-Methylphenoxy)benzoic acid exhibits distinct reactivity compared to its para-substituted analog due to steric and electronic effects .